Cas no 63998-47-0 (1-Propanone, 1-(3,4-dihydro-2-methyl-2H-1-benzothiopyran-6-yl)-)

• Product Name: 1-Propanone, 1-(3,4-dihydro-2-methyl-2H-1-benzothiopyran-6-yl)-
• CAS No: 63998-47-0
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 1672454
• PubChem ID: 13785272
• Update Time: 2025-04-21

1-Propanone, 1-(3,4-dihydro-2-methyl-2H-1-benzothiopyran-6-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3,4-dihydro-2-methyl-2H-1-benzothiopyran-6-yl)-
• 1-(2-methyl-3,4-dihydro-2H-thiochromen-6-yl)propan-1-one
• SCHEMBL10692364
• DTXSID60549420
• 2-methyl-6-propionyl-thiochromane
• 1-(2-Methyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)propan-1-one
• RLRHXIKOGHUKLR-UHFFFAOYSA-N
• 63998-47-0

• Inchi： 1S/C13H16OS/c1-3-12(14)10-6-7-13-11(8-10)5-4-9(2)15-13/h6-9H,3-5H2,1-2H3
• InChI Key： RLRHXIKOGHUKLR-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(CC)=O)=CC=2CCC1C

Computed Properties

• Exact Mass: 220.09228
• Monoisotopic Mass: 220.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07